Cas no 63975-57-5 (2-Me ether, Ac-3, 5-Dinitro-1, 2-benzenediol, 9CI)

• Product Name: 2-Me ether, Ac-3, 5-Dinitro-1, 2-benzenediol, 9CI
• CAS No: 63975-57-5
• MF: C₇H₆N₂O₆
• MW: 214.132341861725
• CID: 2049153
• PubChem ID: 14345197
• Update Time: 2025-04-21

2-Me ether, Ac-3, 5-Dinitro-1, 2-benzenediol, 9CI Chemical and Physical Properties

Names and Identifiers

• 2-Me ether, Ac-3, 5-Dinitro-1, 2-benzenediol, 9CI
• 3,5-Dinitro-guaiacol
• 3,5-Dinitrocatechol-2-methylether
• 3.5-Dinitro-brenzcatechin-2-methylaether
• 4,6-Dinitroguajacol
• 4.6-dinitro-guaiacol
• 4.6-Dinitro-guajacol
• 2-methoxy-3,5-dinitrophenol
• C17101
• SCHEMBL8680266
• CHEBI:80927
• DTXSID10559190
• 63975-57-5
• Q27151427
• 3,5-DINITROGUAIACOL

• Inchi： 1S/C7H6N2O6/c1-15-7-5(9(13)14)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3
• InChI Key： BWXKGZVAOLOFJU-UHFFFAOYSA-N
• SMILES： COC1C([N+](=O)[O-])=CC([N+](=O)[O-])=CC=1O

Computed Properties

• Exact Mass: 214.02258592Da
• Monoisotopic Mass: 214.02258592Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Dinitrophenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols Dinitrophenols